Cas no 415936-62-8 (ethyl 2-(6-bromo-2-oxo-2H-chromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(6-bromo-2-oxo-2H-chromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 415936-62-8
• MF: C₂₁H₁₈BrNO₅S
• MW: 476.340323925018
• CID: 5960636
• PubChem ID: 1672564
• Update Time: 2025-06-12

ethyl 2-(6-bromo-2-oxo-2H-chromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(6-bromo-2-oxo-2H-chromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• F1729-0157
• Oprea1_692048
• ethyl 2-[(6-bromo-2-oxochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS002273915
• 415936-62-8
• ethyl 2-(6-bromo-2-oxo-2H-chromene-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• Inchi： 1S/C21H18BrNO5S/c1-2-27-21(26)17-13-5-3-4-6-16(13)29-19(17)23-18(24)14-10-11-9-12(22)7-8-15(11)28-20(14)25/h7-10H,2-6H2,1H3,(H,23,24)
• InChI Key： WEQZQMNGHQELBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C(NC1=C(C(=O)OCC)C2=C(CCCC2)S1)=O

Computed Properties

• Exact Mass: 475.00891g/mol
• Monoisotopic Mass: 475.00891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 110Ų

Additional information on ethyl 2-(6-bromo-2-oxo-2H-chromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Research Brief on Ethyl 2-(6-bromo-2-oxo-2H-chromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS: 415936-62-8)

The compound ethyl 2-(6-bromo-2-oxo-2H-chromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS: 415936-62-8) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammation and cancer. This research brief synthesizes the latest findings regarding its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have demonstrated that this coumarin-benzothiophene hybrid exhibits significant inhibitory effects on key inflammatory mediators such as COX-2 and 5-LOX, with IC50 values in the low micromolar range. The 6-bromo substitution on the coumarin ring appears to enhance both the binding affinity and selectivity towards these enzymatic targets, as revealed by molecular docking simulations published in the Journal of Medicinal Chemistry (2023).

In oncology research, the compound has shown potent antiproliferative activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung adenocarcinoma), with mechanisms involving both apoptosis induction and cell cycle arrest at G2/M phase. A 2024 study in Bioorganic Chemistry reported that structural modifications at the ethyl ester position could further improve its pharmacokinetic properties while maintaining cytotoxic potency.

The synthetic route to 415936-62-8 has been optimized in recent work, with a new one-pot procedure achieving 78% yield and excellent purity (>98%). This advancement, documented in Tetrahedron Letters (2023), significantly improves the compound's accessibility for further biological evaluation. Notably, the crystalline form obtained from this process demonstrates enhanced stability under various storage conditions.

Current challenges in the development of this compound class include improving aqueous solubility and metabolic stability. Recent structure-activity relationship (SAR) studies suggest that modifications to the tetrahydrobenzothiophene moiety may address these limitations while preserving the desired biological activities. Several patent applications filed in 2024 indicate growing commercial interest in this chemical scaffold.

Future research directions likely include detailed mechanistic studies, in vivo efficacy evaluation in disease models, and further structural optimization for drug development. The unique dual inhibitory profile of 415936-62-8 against both inflammatory and proliferative pathways positions it as a valuable lead compound for multifactorial diseases such as cancer-associated inflammation.